Cas no 771574-69-7 (Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-)

• Product name: Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
• CAS No: 771574-69-7
• MF: C₁₀H₆N₂O₃
• MW: 202.16624
• CID: 551683
• PubChem ID: 23057146

Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
• Propanedinitrile,[(2,3,4-trihydroxyphenyl)methylene]- (9CI)
• 2-(2,3,4-Trihydroxybenzylidene)malononitrile
• SCHEMBL10517799
• 771574-69-7

• Inchi： InChI=1S/C10H6N2O3/c11-4-6(5-12)3-7-1-2-8(13)10(15)9(7)14/h1-3,13-15H
• InChI Key： UTZAXOFRFVDDQD-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1C=C(C#N)C#N)O)O)O

Computed Properties

• Exact Mass: 202.03784206g/mol
• Monoisotopic Mass: 202.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 0.9